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Compound of Interest

Compound Name: Sodium paraperiodate

Cat. No.: B1313021

An in-depth examination of the chemical properties, synthesis, and applications of sodium
paraperiodate, a versatile oxidizing agent in scientific research and pharmaceutical
development.

Sodium paraperiodate (NasHz106) is an inorganic salt that serves as a potent and selective
oxidizing agent.[1] Its ability to cleave vicinal diols makes it an invaluable tool in the structural
elucidation and modification of carbohydrates, glycoproteins, and other biomolecules.[2][3] This
technical guide provides a comprehensive overview of sodium paraperiodate, including its
physicochemical properties, synthesis protocols, and key applications in research and drug
development.

Core Properties and Specifications

Sodium paraperiodate is a white, crystalline solid.[4] It is characterized by the following
molecular and physical properties:
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Property Value Reference
Molecular Formula Hz2INasOe [4]
Molecular Weight 293.89 g/mol [41[5]

CAS Number 13940-38-0 [4]
Appearance White, crystalline solid/powder [2][4]
Melting Point >300°C [1][6]

Very slightly soluble in water;
Solubility Soluble in concentrated [2][4]

sodium hydroxide solutions

Synthesis of Sodium Paraperiodate

Several methods are available for the synthesis of sodium paraperiodate. A common

laboratory-scale preparation involves the oxidation of sodium iodide in an alkaline medium.

Experimental Protocol: Oxidation of Sodium lodide with

Bromine

This protocol details the synthesis of sodium paraperiodate from sodium iodide and bromine.

[7]

Materials:

Bromine (Br2)

Deionized water

e Ice

Procedure:

Sodium iodide (Nal)

Sodium hydroxide (NaOH)
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e Dissolve 10 g of sodium iodide and 53 g of sodium hydroxide in 400 mL of water.

e Heat the solution to 80°C with continuous stirring.

e Slowly add 16 mL of bromine using a dropping funnel with the tip submerged below the
surface of the hot liquid. Maintain the temperature at 80°C throughout the addition. The
product will precipitate during the oxidation.

e Once all the bromine has been added, cool the mixture.

« Filter the precipitate by suction and wash it four times with 10 mL portions of ice-cold water.
Ensure each wash remains in contact with the solid for at least five minutes.

e Dry the product in the air to yield sodium paraperiodate.

A typical workflow for this synthesis is illustrated below.
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Workflow for Sodium Paraperiodate Synthesis

Solution Preparation

Dissolve Nal and NaOH
in water

:

Heat to 80°C

Oxidation| Reaction

Slowly add Bromine

:

Precipitation of
Sodium Paraperiodate

Product Isolation and Purification

Cool the mixture

:

Filter the precipitate

:

Wash with ice-cold water

:

Air dry the product

end
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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